Cas no 122078-08-4 ((1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine)

(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine structure
122078-08-4 structure
Product Name:(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine
CAS No:122078-08-4
MF:C11H17NO3
MW:211.257583379745
CID:135772
PubChem ID:6931127
Update Time:2024-02-29

(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,3,4,5-trimethoxy-a-methyl-,(S)- (9CI)
    • Benzenemethanamine, 3,4,5-trimethoxy-α-methyl-, (S)- (9CI)
    • Benzenemethanamine, 3,4,5-trimethoxy-a-methyl-,(S)-
    • 5-triMethoxy-a-Methyl-
    • (1S)-1-(3,4,5-TRIMETHOXYPHENYL)ETHYLAMINE
    • AKOS017358126
    • EN300-1845508
    • SCHEMBL8751285
    • 122078-08-4
    • (1S)-1-(3,4,5-trimethoxyphenyl)ethanamine
    • (1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine
    • Benzenemethanamine,3,4,5-trimethoxy-a-methyl-,(S)-
    • Benzenemethanamine, 3,4,5-trimethoxy--methyl-, (S)- (9CI)
    • Inchi: 1S/C11H17NO3/c1-7(12)8-5-9(13-2)11(15-4)10(6-8)14-3/h5-7H,12H2,1-4H3/t7-/m0/s1
    • InChI Key: WYQUYSRUIVFEII-ZETCQYMHSA-N
    • SMILES: O(C)C1C(=C(C=C(C=1)[C@H](C)N)OC)OC

Computed Properties

  • Exact Mass: 211.12091
  • Monoisotopic Mass: 211.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 53.7Ų

Experimental Properties

  • PSA: 53.71
  • LogP: 2.43240

(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine Pricemore >>

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